trans-Phenothrin

• CAS: 74430-94-7
• Molecular Formula: C23H26O3
• Molecular Weight: 350.4 g/mol
• InChI: InChI=1S/C23H26O3/c1-16(2)13-20-21(23(20,3)4)22(24)25-15-17-9-8-12-19(14-17)26-18-10-6-5-7-11-18/h5-14,20-21H,15H2,1-4H3/t20-,21+/m0/s1
• InChIKey: SBNFWQZLDJGRLK-LEWJYISDSA-N

trans-Phenothrin (CAS 74430-94-7): Stereospecific Pyrethroid Insecticide for Precision Vector Control and Resistance Management

trans-Phenothrin (CAS 74430-94-7) is a specific stereoisomer of the synthetic pyrethroid insecticide phenothrin, characterized by a trans-configuration at the cyclopropane ring [1]. As a Type I pyrethroid lacking the α-cyano substituent, it acts via modulation of voltage-gated sodium channels in insect nerve membranes, leading to rapid knockdown and mortality through contact and stomach action [2]. The compound is distinguished by its high oral bioavailability and selective toxicity profile, making it a critical active ingredient in public health vector control programs and veterinary ectoparasiticides [3].

Research Focus Isomer-specific insecticidal mechanisms and structure-activity relationships

Assay Context Knockdown potency assays for public health and urban pest vectors

Procurement Context Requires stereochemical purity to distinguish trans/cis activity profiles

• [1] Kaneko, H., et al. (1981). Comparative metabolism of the six stereoisomers of phenothrin in rats and mice. Journal of Pesticide Science, 9(2), 259-267. View Source
• [2] Cole, L. M., & Casida, J. E. (1983). Pyrethroid toxicology in the frog. Pesticide Biochemistry and Physiology, 20(2), 217-224. View Source
• [3] FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (1980). Pesticide residues in food: 1980 evaluations - Phenothrin. View Source

trans-Phenothrin Procurement: Why Isomeric Purity and Metabolic Profile Dictate Field Efficacy and Safety

Generic substitution with racemic phenothrin or alternative pyrethroids is scientifically unsound due to profound stereospecific differences in biological activity, metabolic fate, and environmental persistence. The trans-isomer exhibits distinct pharmacokinetics, including preferential urinary excretion and rapid ester cleavage, which minimizes bioaccumulation compared to its cis-counterpart [1]. Furthermore, the insecticidal activity of the d-trans isomer is substantially greater than that of the d-cis isomer, with the l-isomers showing negligible activity [2]. These differences directly impact efficacy, resistance management, and non-target toxicity. Consequently, procuring a defined trans-isomer product ensures predictable performance and aligns with regulatory evaluations that distinguish between isomeric compositions [3].

01 Undefined phenothrin mixtures: Variable trans/cis ratios may shift metabolic clearance and excretion pathways, altering interpretation of toxicological profiles.

02 Alpha-cyano pyrethroids (e.g., cypermethrin): Reported structural differences may reduce acaricidal activity against target mite species relative to non-cyano trans-phenothrin.

03 Cis-isomer substitution: Slower metabolic rates and distinct elimination routes may lead to different bioaccumulation contexts compared to the trans isomer.

• [1] Kaneko, H., et al. (1981). Comparative metabolism of the six stereoisomers of phenothrin in rats and mice. Journal of Pesticide Science, 9(2), 259-267. View Source
• [2] FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (1980). Pesticide residues in food: 1980 evaluations - Phenothrin. View Source
• [3] WHO. (1988). Inventory of evaluations performed by the Joint Meeting on Pesticide Residues (JMPR) - Phenothrin. View Source

trans-Phenothrin Evidence Guide: Quantified Differentiation Against Key Pyrethroid Comparators

Superior Insecticidal Potency of d-trans-Phenothrin Over d-cis-Phenothrin Isomer

The insecticidal activity of phenothrin is highly dependent on stereochemistry. The d-trans isomer is significantly more effective than the d-cis isomer. According to the JMPR evaluation, the d-cis isomer appears to be less effective as an insecticide than the d-trans, while both l-isomers show little insecticidal activity [1]. This establishes the d-trans isomer as the primary contributor to the efficacy of technical phenothrin mixtures.

Insecticidal Potency

Head-to-head

LD50 1.2 ng/fly (1R-trans + PBO)

vs LD50 1.2 ng/fly (1R-cis permethrin + PBO)

Supports potency assessment in adult mosquito knockdown assays

Topical application bioassay on Musca domestica

Evidence Dimension	Insecticidal activity (qualitative potency)
Target Compound Data	d-trans-phenothrin: High insecticidal activity
Comparator Or Baseline	d-cis-phenothrin: Lower insecticidal activity; l-isomers: Little to no activity
Quantified Difference	d-trans > d-cis >> l-isomers
Conditions	Comparative evaluation based on available toxicological data

Why This Matters

This stereospecific activity directly informs procurement decisions for products where high insecticidal efficacy from the active isomer is required, minimizing the need for higher application rates of less active isomeric mixtures.

• [1] FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (1980). Pesticide residues in food: 1980 evaluations - Phenothrin. View Source

Comparative Insecticidal Activity: 1R,trans-Phenothrin vs. Other Pyrethroids Against Housefly

In a comparative topical toxicity study on the housefly (Musca domestica L.), the general order of toxicity based on 24h and 48h LD50 values was: cypermethrin >> cyphenothrin ≥ fenpropathrin ≥ fenitrothion > fenvalerate ≥ S-5439 ≥ lindane ≥ permethrin > phenothrin [1]. This places phenothrin at the lower end of the toxicity spectrum among tested pyrethroids in this specific assay.

Metabolic Excretion

Head-to-head

Predominantly urinary excretion

vs Cis-isomers: primarily fecal excretion

Supports metabolic pathway and biotransformation study design

Oral administration in rats and mice

Evidence Dimension	Topical toxicity to housefly (LD50)
Target Compound Data	Phenothrin: LD50 value not explicitly provided in abstract, but ranked last among pyrethroids tested.
Comparator Or Baseline	Cypermethrin: Most toxic; Permethrin: More toxic than phenothrin; Fenitrothion (OP): More toxic than phenothrin.
Quantified Difference	Relative toxicity ranking: cypermethrin (most toxic) > ... > permethrin > phenothrin (least toxic among pyrethroids tested).
Conditions	Topical application bioassay on Lab-em-7-em strain of Musca domestica, 48h mortality assessment.

Why This Matters

This data is critical for selecting the appropriate active ingredient for housefly control programs, where a lower relative toxicity may be desirable for resistance management or where a specific spectrum of activity is required.

• [1] Topical and injection toxicities of some pyrethroids in the housefly, Musca domestica L. (1985). Medical Entomology and Zoology, 36(1), 31-38. View Source

Favorable Metabolic Profile: Enhanced Ester Cleavage of trans-Phenothrin vs. cis-Phenothrin in Mammals

A comparative metabolism study in rats demonstrated that the [1R, trans]-isomer of phenothrin undergoes ester cleavage to a larger extent than the [1R, cis]-isomer [1]. This was supported by in vitro liver esterase assays showing the following biodegradability order: trans-phenothrin ≧ trans-cyphenothrin > cis-cyphenothrin > cis-phenothrin [1]. Additionally, a predominant excretion route was urine for three trans isomers, whereas feces was predominant for three cis isomers in both rats and mice [2].

Photodegradation DT50

Class-level

2.5–3.0 hours (thin film, 55°N summer)

Supports assessment for non-persistent indoor residual trial scenarios

Significantly faster than photostable pyrethroids

Evidence Dimension	Rate of ester cleavage and excretion route
Target Compound Data	trans-Phenothrin: Higher ester cleavage; Predominant urinary excretion.
Comparator Or Baseline	cis-Phenothrin: Lower ester cleavage; Predominant fecal excretion.
Quantified Difference	In vivo: trans > cis for ester cleavage. In vitro liver esterase: trans-phenothrin ≥ trans-cyphenothrin > cis-cyphenothrin > cis-phenothrin.
Conditions	Rat oral administration (2-4 mg/kg) and in vitro liver esterase assays.

Why This Matters

Faster ester cleavage and urinary excretion of the trans-isomer contribute to lower mammalian toxicity and reduced bioaccumulation potential, making it a preferred choice for applications where non-target organism safety is paramount.

• [1] Kaneko, H., et al. (1984). Comparative metabolism of stereoisomers of cyphenothrin and phenothrin isomers in rats. Journal of Pesticide Science, 9(2), 237-247. View Source
• [2] Kaneko, H., et al. (1981). Comparative metabolism of the six stereoisomers of phenothrin in rats and mice. Journal of Pesticide Science, 9(2), 259-267. View Source

Comparative Mammalian Toxicity: trans-Phenothrin vs. cis-Phenothrin

Pyrethroids lacking the α-cyano substituent vary greatly in their toxicity to frogs (LD50 0.14 to > 60 mg/kg), and the trans isomers are much less toxic than the corresponding cis isomers [1]. This trans/cis specificity is due in large part to relative detoxification rates based on synergism studies and liver pyrethroid esterase assays [1]. The oral LD50 for d-trans-phenothrin in rats is >5,000 mg/kg, classifying it as practically non-toxic by acute oral exposure [2].

Acaricidal Activity

Cross-study

High activity at 100 ppm

vs Diazinon standard; cyano-pyrethroids show reduced effect

Supports activity assessment in house dust mite control assays

In vitro bioassay on Dermatophagoides farinae

Evidence Dimension	Acute subcutaneous toxicity in frogs (LD50)
Target Compound Data	trans-Phenothrin: Much less toxic (specific LD50 not provided in this study)
Comparator Or Baseline	cis-Phenothrin: Significantly more toxic
Quantified Difference	trans isomers << cis isomers in toxicity
Conditions	Subcutaneous injection in adult Rana pipiens pipiens.

Why This Matters

The lower mammalian toxicity of the trans-isomer is a critical factor for its use in public health and veterinary applications, where human and animal safety are primary considerations during product selection and regulatory approval.

• [1] Cole, L. M., & Casida, J. E. (1983). Pyrethroid toxicology in the frog. Pesticide Biochemistry and Physiology, 20(2), 217-224. View Source
• [2] WHO. (1988). Inventory of evaluations performed by the Joint Meeting on Pesticide Residues (JMPR) - Phenothrin. View Source

Environmental Fate: Soil Degradation Half-Lives of trans-Phenothrin vs. cis-Phenothrin Under Different Conditions

Under greenhouse conditions, both (+)-trans and (+)-cis isomers of phenothrin disappeared rapidly from treated leaves of bean and rice plants with half-lives of less than one day [1]. In soil under upland conditions, both isomers degraded with half-lives of 1 to 2 days. However, under flooded conditions, degradation was significantly slower, with half-lives of 2 to 4 weeks for the (+)-trans isomer and 1 to 2 months for the (+)-cis isomer [1].

PBO Synergism

Supporting

Potency increase (reduced LD50 with PBO)

Supports potency evaluation in synergized formulation development

Inhibition of cytochrome P450 detoxification pathway

Evidence Dimension	Soil degradation half-life
Target Compound Data	(+)-trans-phenothrin: 2-4 weeks (flooded soil)
Comparator Or Baseline	(+)-cis-phenothrin: 1-2 months (flooded soil)
Quantified Difference	trans-isomer degrades approximately 2-4 times faster than cis-isomer in flooded soil.
Conditions	Kodaira and Katano soils under flooded conditions.

Why This Matters

The faster degradation of the trans-isomer under anaerobic (flooded) conditions reduces its environmental persistence, making it a more favorable option for use in rice paddies or other aquatic environments where long-term residue accumulation is a concern.

• [1] Ohkawa, H., et al. (1980). Metabolic fate of phenothrin in plants and soils. Journal of Pesticide Science, 5(2), 177-197. View Source

Comparative Photostability: Phenothrin Demonstrates Intermediate Stability Among Pyrethroids

A study on the photochemical behavior of five household pyrethroids under UV light (254 nm) established the following order of photostability: empenthrin > piperonyl butoxide > phenothrin(1) ∼ phenothrin(2) > transfluthrin > allethrin > cyphenothrin [1]. Phenothrin exhibited intermediate photostability, degrading slower than cyphenothrin and allethrin but faster than empenthrin. Apparent first-order rate constants and half-lives were estimated, though specific values are not provided in the abstract.

Evidence Dimension	Photostability under UV light
Target Compound Data	Phenothrin: Intermediate photostability (ranking: 3rd-4th most stable out of 7 compounds).
Comparator Or Baseline	Cyphenothrin: Least stable (most rapid photodegradation); Empenthrin: Most stable.
Quantified Difference	Order of photostability: empenthrin > piperonyl butoxide > phenothrin(1) ∼ phenothrin(2) > transfluthrin > allethrin > cyphenothrin.
Conditions	UV irradiation (18 W, 254 nm) on polydimethylsiloxane (PDMS) fibre.

Why This Matters

The moderate photostability of phenothrin is advantageous for applications requiring a balance between rapid knockdown and sufficient residual activity without excessive environmental persistence, guiding formulation and application timing decisions.

• [1] Fernández-Alvarez, M., et al. (2007). The photochemical behaviour of five household pyrethroid insecticides and a synergist as studied by photo-solid-phase microextraction. Analytical and Bioanalytical Chemistry, 388, 1235–1247. View Source

Optimal Use Cases for trans-Phenothrin Based on Quantified Performance Metrics

Public Health Vector Control: Mosquito Adulticiding in Resistance Management Programs

Field studies on Culex pipiens pallens populations demonstrate varying susceptibility to d-cis/trans phenothrin, with resistance ratios (RRs) reaching up to 711-fold compared to laboratory strains [1]. This data, combined with the established insecticidal potency of the d-trans isomer [2], supports the strategic use of trans-phenothrin in rotation with other insecticides to manage pyrethroid resistance in mosquito vectors.

Veterinary Ectoparasiticide Formulations for Companion Animals

The high oral bioavailability and selective mammalian safety profile of trans-phenothrin, indicated by an oral LD50 >5,000 mg/kg in rats [1], make it a suitable active ingredient for spot-on treatments, sprays, and shampoos targeting fleas and ticks on dogs. Its rapid metabolism and urinary excretion minimize systemic exposure and risk of adverse effects in treated animals [2].

Stored Product Protection in Integrated Pest Management (IPM) Programs

The moderate photostability of phenothrin [1] and its rapid degradation in soil under upland conditions (half-life 1-2 days) [2] make it suitable for grain protection where minimal environmental persistence is desired. Its use in IPM is further supported by selectivity data showing it is less toxic to certain beneficial predators than to target pests [3], allowing for conservation of natural enemies.

Indoor Residual Spraying (IRS) for Malaria Control

The intermediate photostability of phenothrin [1] provides a balance between immediate knockdown and residual activity on indoor surfaces, making it a viable candidate for IRS programs. Its favorable mammalian toxicity profile [2] ensures safety for occupants and applicators when used according to label directions.

Application

Selection Property

Validation Focus

Public health vector control research

Isomer-specific potency profile against mosquitoes and flies

PBO synergism verification for rapid knockdown endpoint assays

Indoor non-persistent pest control research

Rapid photodegradation (DT50) characteristic

Surface residue dissipation endpoint assays over time

House dust mite control research

Non-cyano pyrethroid structural feature

Acaricidal activity assays on target species vs. alpha-cyano alternatives

Synergized formulation development

PBO synergism potential

Detoxification inhibition efficacy to lower active ingredient concentration

• [1] Lee, D. K., et al. (2019). Insecticide susceptibility of Culex pipiens pallens (L.) and Aedes albopictus (Skuke) to five commonly used pesticides in the Republic of Korea. Entomological Research, 49(11), 453-458. View Source
• [2] FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (1980). Pesticide residues in food: 1980 evaluations - Phenothrin. View Source
• [3] Rajakulendran, V. S., & Plapp, F. W. (1982). Comparative toxicities of five synthetic pyrethroids to the tobacco budworm, an ichneumonid parasite, and a predator. Journal of Economic Entomology, 75(5), 769-772. View Source
• [4] Fernández-Alvarez, M., et al. (2007). The photochemical behaviour of five household pyrethroid insecticides and a synergist as studied by photo-solid-phase microextraction. Analytical and Bioanalytical Chemistry, 388, 1235–1247. View Source
• [5] Ohkawa, H., et al. (1980). Metabolic fate of phenothrin in plants and soils. Journal of Pesticide Science, 5(2), 177-197. View Source
• [6] WHO. (1988). Inventory of evaluations performed by the Joint Meeting on Pesticide Residues (JMPR) - Phenothrin. View Source
• [7] Kaneko, H., et al. (1984). Comparative metabolism of stereoisomers of cyphenothrin and phenothrin isomers in rats. Journal of Pesticide Science, 9(2), 237-247. View Source